Cas no 10278-20-3 (Benzoyl isocyanate, 3,4-dichloro-)

• Product Name: Benzoyl isocyanate, 3,4-dichloro-
• CAS No: 10278-20-3
• Molecular Formula: C₁₄H₁₀O₄
• Molecular Weight: 242.2268
• CID: 1133783
• PubChem ID: 20252642

Benzoyl isocyanate, 3,4-dichloro- Properties

Names and Identifiers

• Benzoyl isocyanate, 3,4-dichloro-
• 3,4-dichlorobenzoyl isocyanate
• AKOS022305665
• 10278-20-3
• DTXSID70604155
• SCHEMBL10999100

• InChIKey： LNAMONHYXJTAHL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H3Cl2NO2/c9-6-2-1-5(3-7(6)10)8(13)11-4-12/h1-3H
• SMILES： C1=CC(=C(C=C1C(=O)N=C=O)Cl)Cl

Computed Properties

• Exact Mass: 242.0579
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 214.9540837g/mol
• Heavy Atom Count: 13
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.46940
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl peroxides